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Compound of Interest

Compound Name: N-Chloroacetyl-dl-isoleucine

Cat. No.: B072352

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for N-
Chloroacetyl-dl-isoleucine, a derivative of the essential amino acid isoleucine. Due to its
chemical structure, specifically the presence of a chloroacetyl group, this compound requires
careful handling to minimize potential health risks in a laboratory and drug development setting.
This document outlines the known hazards, precautionary measures, and emergency
procedures based on available safety data.

Hazard Identification and Classification

N-Chloroacetyl-dl-isoleucine is classified as an irritant. Direct contact can cause irritation to
the skin and serious damage to the eyes.[1] Upon combustion, it may decompose and produce
highly toxic hydrogen chloride (HCI) gas.[1]

GHS Hazard Statements:
o Causes skin irritation.[1]
o Causes serious eye irritation.[1]

Data on acute toxicity (e.g., LD50) for N-Chloroacetyl-dl-isoleucine is not readily available.
However, related chloroacetylated compounds are known to be toxic if swallowed, in contact
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with skin, or if inhaled. Therefore, it is prudent to handle this compound with a high degree of
caution.

Physical and Chemical Properties

A summary of the known physical and chemical properties of N-Chloroacetyl-dl-isoleucine is
presented below.

Property Value Reference
CAS Number 1115-24-8 [1][21[3]
Molecular Formula C8H14CINO3 [1112][3]
Molecular Weight 207.65 g/mol [11121[3]
Appearance Solid

Purity >98.0% (T) [1]

Exposure Controls and Personal Protection

Strict adherence to personal protective equipment (PPE) guidelines is mandatory when
handling N-Chloroacetyl-dl-isoleucine to prevent skin and eye contact.

Recommended Personal Protective
Exposure Route .
Equipment

Wear chemical safety goggles or a face shield.

[1]

Eye and Face Protection

Skin Protection Wear protective gloves and a lab coat.[1]

Use in a well-ventilated area. A local exhaust
Respiratory Protection system is recommended if dust or aerosols are

generated.[1]

Safe Handling and Storage
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Proper handling and storage procedures are critical to maintaining the integrity of the
compound and ensuring a safe laboratory environment.

Handling:

e Wash hands and face thoroughly after handling.[1]
» Avoid contact with skin, eyes, and clothing.[1]

o Ensure adequate ventilation during use.[1]

Storage:

Keep the container tightly closed.[1]

Store in a cool, dark, and dry place.[1][3]

Store in an inert atmosphere.[3]

Store away from incompatible materials such as oxidizing agents.[1]

First Aid and Emergency Procedures

In the event of exposure, immediate and appropriate first aid measures should be taken.
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Exposure Scenario

First Aid Measures

If on Skin

Wash with plenty of soap and water. If skin
irritation occurs, seek medical advice or
attention. Take off contaminated clothing and

wash it before reuse.[1]

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice or attention.[1]

If Inhaled

Move the person to fresh air. If breathing is

difficult, seek medical attention.

If Swallowed

Rinse mouth with water. Do not induce vomiting.

Seek medical attention if you feel unwell.

Fire-fighting Measures:

» Suitable extinguishing media: Dry chemical, foam, water spray, or carbon dioxide.[1]

o Specific hazards: May decompose upon combustion to generate poisonous fumes. Highly

toxic HCl gas is produced during combustion.[1]

o Protective equipment: Wear a self-contained breathing apparatus if necessary.[1]

Experimental Protocols and Logical Workflows

Currently, specific experimental protocols for the safety assessment of N-Chloroacetyl-dI-

isoleucine are not publicly available. The following diagrams illustrate a generalized workflow

for the safe handling of this chemical and a logical decision tree for emergency response.
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Caption: Workflow for the Safe Handling of N-Chloroacetyl-dl-isoleucine.
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Caption: Emergency Response Decision Tree for Exposure to N-Chloroacetyl-dl-isoleucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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